Ethyl 3-(2,6-Dichloro-3-pyridyl)propanoate
Cat. No. B8548598
M. Wt: 248.10 g/mol
InChI Key: HXIDSMNGZBUYDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09243002B2
Procedure details
To a solution of (E)-ethyl 3-(2,6-dichloropyridin-3-yl)acrylate (500 mg, 2.032 mmol) in Ethanol (15 mL) was added 10% platinum on carbon (96 mg, 0.049 mmol). The flask was alternately evacuated and filled with hydrogen five times. The solution was stirred under 1 ATM (balloon) of hydrogen for 1 h, then filtered through celite, while washing well with MeOH and EtOAc. The filtrate was concentrated in vacuo to provide the title compound which was used without further purification. 1H NMR δ (ppm) (CHCl3-d): 7.62 (1H, d, J=7.92 Hz), 7.24 (1H, d, J=7.8), 4.15 (2H, q, J=7.15 Hz), 3.05 (2H, t, J=7.35 Hz), 2.69 (2H, t, J=7.35 Hz), 1.31˜1.24 (3H, m). MS (M+H)+: 247.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7](/[CH:8]=[CH:9]/[C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:6][CH:5]=[C:4]([Cl:15])[N:3]=1>C(O)C.[Pt]>[Cl:1][C:2]1[C:7]([CH2:8][CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:6][CH:5]=[C:4]([Cl:15])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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|
Type
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reactant
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Smiles
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ClC1=NC(=CC=C1/C=C/C(=O)OCC)Cl
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Name
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|
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(C)O
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|
Name
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|
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Quantity
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96 mg
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Type
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catalyst
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|
Smiles
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[Pt]
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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The solution was stirred under 1 ATM (balloon) of hydrogen for 1 h
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The flask was alternately evacuated
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ADDITION
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Type
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ADDITION
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|
Details
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filled with hydrogen five times
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through celite
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WASH
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Type
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WASH
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|
Details
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while washing well with MeOH and EtOAc
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
